![molecular formula C10H12BrNO2 B595619 Methyl 2-bromo-5-(dimethylamino)benzoate CAS No. 164513-41-1](/img/structure/B595619.png)
Methyl 2-bromo-5-(dimethylamino)benzoate
Overview
Description
Methyl 2-bromo-5-(dimethylamino)benzoate is a chemical compound that belongs to the class of benzoates. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of Methyl 2-bromo-5-(dimethylamino)benzoate is not fully understood. However, it is believed to interact with the hydrophobic regions of proteins and nucleic acids, resulting in fluorescence.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is not toxic to cells and does not interfere with cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 2-bromo-5-(dimethylamino)benzoate in lab experiments is its high sensitivity and selectivity for detecting proteins and nucleic acids. However, its fluorescence can be affected by environmental factors such as pH and temperature, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of Methyl 2-bromo-5-(dimethylamino)benzoate in scientific research. One area of focus is the development of new fluorescent probes with improved sensitivity and selectivity. Another area of interest is the use of this compound in the development of new drugs and therapies for various diseases.
In conclusion, this compound is a valuable compound for scientific research due to its unique properties and potential applications. Its high sensitivity and selectivity make it a useful tool for detecting proteins and nucleic acids. Further research is needed to fully understand its mechanism of action and to explore its potential for the development of new drugs and therapies.
Scientific Research Applications
Methyl 2-bromo-5-(dimethylamino)benzoate has various applications in scientific research. It is commonly used as a fluorescent probe for detecting proteins and nucleic acids. It can also be used as a reagent for the synthesis of other compounds, such as amino acids and peptides.
Properties
IUPAC Name |
methyl 2-bromo-5-(dimethylamino)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-12(2)7-4-5-9(11)8(6-7)10(13)14-3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLSMZBNKKTUSHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=C(C=C1)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401210539 | |
Record name | Benzoic acid, 2-bromo-5-(dimethylamino)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401210539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
164513-41-1 | |
Record name | Benzoic acid, 2-bromo-5-(dimethylamino)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=164513-41-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-bromo-5-(dimethylamino)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401210539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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